N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide

• IUPAC Name: N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide
• InChI: InChI=1S/C21H14N4O5S/c1-12-2-7-19-18(8-12)23-21(31-19)13-3-5-15(6-4-13)22-20(26)14-9-16(24(27)28)11-17(10-14)25(29)30/h2-11H,1H3,(H,22,26)
• InChI Key: LACDNTCINJMTHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SC(=N2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C21H14N4O5S
• Molecular Weight: 434.4 g/mol

Description

N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has been widely used in scientific research. It belongs to the group of compounds known as indole-3-carboxamides, which have been developed as a new class of cannabinoid receptor agonists.

Mechanism Of Action

The mechanism of action of N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide-2201 involves binding to the CB1 and CB2 receptors in the brain and other tissues, leading to the activation of these receptors. This activation results in various physiological and biochemical effects, including the modulation of neurotransmitter release, the regulation of gene expression, and the modulation of ion channels.
Biochemical and Physiological Effects:
N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide-2201 has been found to have various biochemical and physiological effects on the body. It has been shown to increase the release of dopamine and other neurotransmitters in the brain, leading to a feeling of euphoria and relaxation. It has also been found to affect the regulation of gene expression in various tissues, leading to changes in the expression of genes related to inflammation, oxidative stress, and cell death.

Advantages And Limitations For Lab Experiments

One advantage of using N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide-2201 in lab experiments is its high potency as a cannabinoid receptor agonist. This allows researchers to study the effects of synthetic cannabinoids on the endocannabinoid system with greater precision and accuracy. However, one limitation of using N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide-2201 is its potential for toxicity and adverse effects, which can make it difficult to use in certain types of experiments.

Future Directions

There are several future directions for research on N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide-2201 and other synthetic cannabinoids. One area of focus is the development of new synthetic cannabinoids with improved pharmacological properties and reduced toxicity. Another area of focus is the investigation of the potential therapeutic uses of synthetic cannabinoids in the treatment of various diseases and conditions, such as chronic pain, anxiety, and depression. Finally, future research may also focus on the development of new methods for the detection and analysis of synthetic cannabinoids in biological samples.

Synthesis Methods

N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide-2201 is synthesized by reacting 5-methyl-1,3-benzothiazol-2-amine with 4-(3,5-dinitrobenzoyl)chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide-2201.

Scientific Research Applications

N-[4-(5-methyl-1,3-benzothiazol-2-yl)phenyl]-3,5-dinitrobenzamide-2201 has been used in various scientific research studies to investigate the effects of synthetic cannabinoids on the endocannabinoid system. It has been found to be a potent agonist of the CB1 and CB2 receptors, which are the two main receptors of the endocannabinoid system.